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Compound of Interest

Compound Name: 6-Bromobenzofuran-3(2H)-one

Cat. No.: B1519702 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 6-
Bromobenzofuran-3(2H)-one. As a halogenated organic compound, its handling and disposal

are governed by stringent regulations to protect both laboratory personnel and the

environment. This document is intended for researchers, scientists, and drug development

professionals who handle this substance. The procedures outlined herein are grounded in

established safety protocols and regulatory standards, ensuring a self-validating system for

waste management.

Disclaimer: Before handling 6-Bromobenzofuran-3(2H)-one, you are REQUIRED to consult

the most current Safety Data Sheet (SDS) provided by the manufacturer and your institution's

specific waste disposal protocols. This guide synthesizes best practices for this class of

compounds but does not supersede the SDS or local regulations.

Hazard Identification and Risk Assessment
6-Bromobenzofuran-3(2H)-one is a brominated heterocyclic compound. While a specific,

comprehensive toxicological profile is not widely published, its structure suggests hazards

common to halogenated aromatic compounds.[1] Based on data from structurally similar

chemicals and general hazard classifications, a thorough risk assessment is mandatory before

any handling or disposal.[2][3]

Anticipated Hazard Profile:
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Hazard Class Description
Rationale and
Precautionary Actions

Acute Toxicity (Oral)
Harmful if swallowed (H302).

[3]

Ingestion can lead to systemic

toxicity. Do not eat, drink, or

smoke in the laboratory.[4]

Wash hands thoroughly after

handling.

Skin Irritation
Causes skin irritation (H315).

[3]

The bromine atom and reactive

carbonyl group can cause local

inflammation and irritation.

Prolonged contact may lead to

dermatitis.[5]

Eye Damage/Irritation
Causes serious eye irritation or

damage (H319).[3]

Direct contact with eyes can

cause significant injury.

Chemical safety goggles are

mandatory.[6]

Respiratory Irritation
May cause respiratory irritation

(H335).[3]

Vapors or dusts can irritate the

mucous membranes and

respiratory tract. All handling

must be performed in a

certified chemical fume hood.

[7]

Environmental Hazard
Potentially persistent and toxic

to aquatic life.

Halogenated organic

compounds can be persistent

in the environment. Never

dispose of this chemical down

the drain.[7][8]

Mandatory Personal Protective Equipment (PPE)
A robust PPE plan is the first line of defense against exposure.[1] The following equipment

must be worn at all times when handling 6-Bromobenzofuran-3(2H)-one, including during

disposal procedures.
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Protection Type Specification Purpose

Eye and Face

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[2] A

face shield should be worn if

there is a splash risk.

Protects against splashes and

vapors that can cause serious

eye damage.[6]

Hand Protection

Nitrile rubber gloves.[5][9]

Check the manufacturer's data

for breakthrough time and

consider double-gloving.

Prevents skin contact, which

can lead to irritation and

potential absorption.[7]

Body Protection

A flame-resistant lab coat and

closed-toe shoes.[9] Consider

a chemically resistant apron for

larger quantities.

Protects skin and personal

clothing from contamination.

Respiratory

Not required if handled

exclusively within a properly

functioning chemical fume

hood. For spill cleanup or in

case of ventilation failure, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

Minimizes inhalation of vapors

or aerosols, which can cause

respiratory tract irritation.[1]

Waste Characterization and Segregation: A Critical
Step
Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered

hazardous if it is listed by the EPA or exhibits characteristics such as ignitability, corrosivity,

reactivity, or toxicity.[10] 6-Bromobenzofuran-3(2H)-one, as a halogenated organic compound

with potential toxicity, must be managed as hazardous waste.[11]

The most critical step in its disposal is segregation.
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Why Segregation is Non-Negotiable: Halogenated organic compounds, like 6-
Bromobenzofuran-3(2H)-one, require specific disposal methods, typically high-temperature

incineration with flue gas scrubbing systems.[8] These systems are designed to capture the

resulting acidic gases (e.g., hydrogen bromide). If mixed with non-halogenated organic waste,

it can contaminate the entire batch, forcing a more expensive and complex disposal process, or

worse, lead to the release of toxic byproducts and damage to incinerator equipment.

Workflow for Waste Segregation
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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